Cas no 878223-31-5 (N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)
N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-25885698
- N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
- Z32353284
- 878223-31-5
-
- Inchi: 1S/C26H33N3O3S/c30-26(27-25-13-16-28(17-14-25)21-23-9-5-2-6-10-23)24-11-18-29(19-12-24)33(31,32)20-15-22-7-3-1-4-8-22/h1-10,15,20,24-25H,11-14,16-19,21H2,(H,27,30)/b20-15+
- InChI Key: BOAOLIFTXSWNSO-HMMYKYKNSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2CCN(CC3C=CC=CC=3)CC2)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 467.22426310g/mol
- Monoisotopic Mass: 467.22426310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 78.1Ų
N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25885698-0.05g |
878223-31-5 | 95% | 0.05g |
$212.0 | 2024-06-18 |
N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
Comprehensive Overview of N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 878223-31-5)
The compound N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, identified by its CAS number 878223-31-5, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate structure, featuring a benzylpiperidine core and a phenylethenesulfonyl moiety, makes it a promising candidate for various pharmacological applications. Researchers and pharmaceutical companies are increasingly exploring its potential due to its unique binding properties and versatility in modulating biological targets.
One of the most compelling aspects of N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is its role in the development of novel therapeutics. With the growing demand for targeted therapies, this compound has been studied for its ability to interact with specific receptors and enzymes. Its piperidine-carboxamide backbone is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. This has led to a surge in interest among scientists aiming to harness its potential for treating neurological and inflammatory conditions.
In recent years, the scientific community has been abuzz with discussions about the structure-activity relationship (SAR) of N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide. Understanding how its molecular components contribute to its biological activity is crucial for optimizing its efficacy. For instance, the phenylethenesulfonyl group is believed to enhance its solubility and bioavailability, while the benzylpiperidine fragment may play a key role in receptor binding. These insights are invaluable for researchers designing next-generation drugs.
The synthesis of CAS 878223-31-5 is another area of intense research. Chemists are continually refining synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the process. These innovations not only reduce costs but also minimize environmental impact, aligning with the global push for sustainable chemistry practices.
From a commercial perspective, N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is gaining traction in the pharmaceutical market. Its potential applications span a wide range of therapeutic areas, including central nervous system (CNS) disorders and autoimmune diseases. As biotech startups and established firms race to capitalize on its promise, patent filings and clinical trials involving this compound are on the rise. This trend underscores its significance in the evolving landscape of drug development.
For those curious about the safety profile of CAS 878223-31-5, preliminary studies suggest that it exhibits favorable pharmacokinetic properties. However, comprehensive toxicological assessments are still underway to ensure its suitability for human use. Regulatory agencies worldwide are closely monitoring these developments, as the compound's potential benefits must be weighed against any risks. This cautious approach reflects the industry's commitment to patient safety and ethical standards.
In conclusion, N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide represents a fascinating intersection of chemistry and medicine. Its multifaceted applications, coupled with ongoing advancements in synthesis and analysis, position it as a molecule to watch in the coming years. Whether you're a researcher, investor, or simply an enthusiast, staying informed about this compound's progress could offer valuable insights into the future of healthcare innovation.
878223-31-5 (N-(1-benzylpiperidin-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)